Cas no 1099685-16-1 (2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile)

• Product Name: 2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile
• CAS No: 1099685-16-1
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5166637
• PubChem ID: 43367399
• Update Time: 2025-06-08

2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile
• 1(2H)-Quinolinepropanenitrile, 3,4-dihydro-α-methyl-2-oxo-

• Inchi： 1S/C13H14N2O/c1-10(8-14)9-15-12-5-3-2-4-11(12)6-7-13(15)16/h2-5,10H,6-7,9H2,1H3
• InChI Key： BPXNXGUXHBPAFR-UHFFFAOYSA-N
• SMILES： C(N1C(CCC2=CC=CC=C12)=O)C(C)C#N

Additional information on 2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile

Introduction to 2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile (CAS No. 1099685-16-1)

2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile, with the CAS number 1099685-16-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile consists of a quinoline ring fused with a tetrahydroquinoline moiety, which is further substituted with a methyl and a cyano group. The presence of these functional groups imparts distinct chemical properties and reactivity profiles to the molecule. The quinoline ring is known for its aromaticity and the ability to form stable complexes with various metal ions, while the tetrahydroquinoline moiety contributes to the compound's lipophilicity and potential for crossing biological membranes.

Recent studies have highlighted the multifaceted biological activities of 2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile has been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating conditions characterized by chronic inflammation.

The pharmacokinetic properties of 2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile have also been studied to evaluate its suitability as a drug candidate. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and stability in plasma, which are essential characteristics for a successful drug candidate.

To further explore the therapeutic potential of 2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses.

Beyond its direct therapeutic applications, 2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile has also been explored as a lead compound for drug discovery. Its unique structural features provide a valuable scaffold for the development of novel derivatives with enhanced biological activities. Researchers are actively engaged in structure-based drug design to optimize the pharmacological properties of this compound and its analogs.

In conclusion, 2-methyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanenitrile (CAS No. 1099685-16-1) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As more data become available from clinical trials and preclinical studies, this compound is likely to play an increasingly important role in the development of novel treatments for a range of diseases.